Cas no 61223-76-5 (4-Heptanone, 3-[(dimethylamino)methylene]-)

• Product Name: 4-Heptanone, 3-[(dimethylamino)methylene]-
• CAS No: 61223-76-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 487708
• Update Time: 2024-01-30

4-Heptanone, 3-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanone, 3-[(dimethylamino)methylene]-
• 3-(dimethylaminomethylidene)heptan-4-one

• Inchi： 1S/C10H19NO/c1-5-7-10(12)9(6-2)8-11(3)4/h8H,5-7H2,1-4H3
• InChI Key： DBVFSVWBZAQBBK-UHFFFAOYSA-N
• SMILES： CCC(=CN(C)C)C(=O)CCC

Computed Properties

• Exact Mass: 169.14677

Experimental Properties

• Density: 0.884±0.06 g/cm3(Predicted)
• Boiling Point: 247.0±23.0 °C(Predicted)
• PSA: 20.31
• pka: 5.83±0.70(Predicted)